L-a-Glycerophosphorylinositole-Calcium salt (GPI-Ca)
Description
L-a-Glycerophosphorylinositole-Calcium salt (GPI-Ca), also known as GPC-Ca, is a compound with the molecular formula C9H21CaO11P and a molecular weight of 376.31 . It is a derivative of glycosylphosphatidylinositol (GPI), a lipid anchor for many cell-surface proteins . GPI-anchored proteins are a major form of cell-surface proteins in protozoa . GPI Salt counteracts “glyc-inflamm-ageing” and provides a fast soothing effect to alleviate discomfort related to cutaneous reactions caused by external aggressions .
Synthesis Analysis
The GPI anchor is assembled on a phosphatidylinositol lipid in the endoplasmic reticulum by a series of enzymatic reactions and then is covalently attached to the carboxyl terminus of proteins . The core of GPI consists of phosphatidylinositol, glycans comprising one glucosamine and three mannoses, and a terminal phosphoethanolamine .Mechanism of Action
properties
CAS RN |
135821-52-2 |
|---|---|
Molecular Formula |
C9H11BrO3 |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
